Cas no 1806309-49-8 (Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate)

• Product Name: Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate
• CAS No: 1806309-49-8
• MF: C₁₀H₅F₃N₂O₅
• MW: 290.152312994003
• CID: 4951337
• Update Time: 2025-05-26

Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate

• Inchi： 1S/C10H5F3N2O5/c1-19-9(16)6-3-7(15(17)18)5(4-14)2-8(6)20-10(11,12)13/h2-3H,1H3
• InChI Key： OSZPPTAAQUZMHU-UHFFFAOYSA-N
• SMILES： FC(OC1C=C(C#N)C(=CC=1C(=O)OC)[N+](=O)[O-])(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 438
• XLogP3: 2.5
• Topological Polar Surface Area: 105

Additional information on Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate

Recent Advances in the Study of Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate (CAS: 1806309-49-8)

Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate (CAS: 1806309-49-8) is a specialized chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethoxy and nitro functional groups, has shown promising potential in various applications, including drug discovery and material science. Recent studies have focused on its synthesis, reactivity, and potential biological activities, making it a subject of intense scientific inquiry.

The synthesis of Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate has been optimized in recent research to improve yield and purity. A study published in the Journal of Organic Chemistry (2023) detailed a novel catalytic method that enhances the efficiency of the nitro-cyano substitution reaction, reducing byproduct formation. This advancement is critical for scaling up production for pharmaceutical applications, where high purity is paramount.

In terms of biological activity, preliminary investigations have revealed that Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. A 2023 study in Bioorganic & Medicinal Chemistry Letters demonstrated its potential as a lead compound for developing anti-inflammatory agents. The trifluoromethoxy group, in particular, was noted for its role in enhancing metabolic stability, a desirable trait in drug candidates.

Further research has explored the compound's utility in material science. Its electron-withdrawing nitro and cyano groups make it a valuable building block for designing advanced polymers with specific electronic properties. A recent publication in Advanced Materials (2024) highlighted its incorporation into a new class of conductive polymers, which could have applications in flexible electronics and biosensors.

Despite these promising findings, challenges remain. The compound's stability under physiological conditions and its pharmacokinetic profile require further investigation. Ongoing studies are focusing on derivatization strategies to improve its bioavailability and reduce potential toxicity. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of these findings into practical applications.

In conclusion, Methyl 4-cyano-5-nitro-2-(trifluoromethoxy)benzoate (CAS: 1806309-49-8) represents a versatile and promising compound in both pharmaceutical and material science research. Continued exploration of its properties and applications is likely to yield significant advancements in these fields.